2-phenoxy-1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethanone

• IUPAC Name: 2-phenoxy-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C19H18N4O2/c24-19(14-25-17-9-5-2-6-10-17)22-11-16(12-22)23-13-18(20-21-23)15-7-3-1-4-8-15/h1-10,13,16H,11-12,14H2
• InChI Key: ZNJPORWFPJKQMK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)COC2=CC=CC=C2)N3C=C(N=N3)C4=CC=CC=C4
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol

Description

“2-phenoxy-1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethanone” is a complex organic compound that contains a 1,2,3-triazole ring, which is a five-membered nitrogen-containing heterocycle. This type of structure is often found in various bioactive compounds, including those with antibacterial, anticancer, and anti-hypercholesterolemic actions. The compound also contains a phenyl group and an azetidin-1-yl group, which may contribute to its biological activity.

Molecular Structure Analysis

The molecular structure of “2-phenoxy-1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethanone” is characterized by the presence of a 1,2,3-triazole ring, a phenyl group, and an azetidin-1-yl group. The 1,2,3-triazole ring is a five-membered nitrogen-containing heterocycle, which is known for its high chemical stability, aromatic character, strong dipole moment, and hydrogen bonding ability.

Scientific Research Applications

Antioxidant Activity

• PTE derivatives have been synthesized and evaluated for their antioxidant potential. .

Anticancer Properties

• Researchers have explored PTE derivatives for their anticancer activity. .

Antimicrobial Effects

• .

Future Directions

The future directions for research on “2-phenoxy-1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethanone” and similar compounds could involve further exploration of their biological activities and potential applications in drug discovery. Molecular docking studies could provide new insights for developing these compounds as potential therapeutic agents.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,3-triazoles, have been reported to have significant antifungal activity . They are known to interact with key functional proteins in bacterial cell division , suggesting that this compound might have similar targets.

Mode of Action

It’s known that the n1 and n2 nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes . This suggests that the compound might interact with its targets in a similar manner, leading to changes in their function.

Biochemical Pathways

Compounds with similar structures, such as 1,2,3-triazoles, have been reported to have significant antifungal activity . This suggests that the compound might affect similar biochemical pathways, leading to downstream effects that inhibit the growth of fungi.

Result of Action

Similar compounds have been reported to induce apoptosis in cells , suggesting that this compound might have similar effects.